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Compound of Interest

Compound Name: 2-Nitrobenzohydrazide

CAS No.: 606-26-8

Cat. No.: B091997

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-
Nitrobenzohydrazide, a compound of interest in various fields of chemical and pharmaceutical

research. Understanding the solubility of this molecule is paramount for its synthesis,

purification, handling, and application in experimental and developmental settings. This

document summarizes known qualitative solubility data, provides detailed experimental

protocols for quantitative solubility determination, and includes a workflow for its synthesis and

purification.

Introduction to 2-Nitrobenzohydrazide
2-Nitrobenzohydrazide (C₇H₇N₃O₃, Molar Mass: 181.15 g/mol ) is an aromatic hydrazide

derivative containing a nitro group. Its chemical structure influences its physicochemical

properties, including its solubility in various solvents. The presence of both a polar nitro group

and a hydrogen-bonding hydrazide moiety, combined with a nonpolar benzene ring, results in a

nuanced solubility profile. This guide aims to provide the necessary information for researchers

to effectively work with this compound.
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Qualitative Solubility of 2-Nitrobenzohydrazide
Qualitative data indicates that 2-Nitrobenzohydrazide is soluble in methanol.[1] Furthermore,

common laboratory practice involves the recrystallization of 2-Nitrobenzohydrazide from

ethanol or ethyl acetate, which suggests that it has good solubility in these solvents at elevated

temperatures and lower solubility at room temperature, a prerequisite for effective purification

by recrystallization.[1]

Quantitative Solubility Data
Despite a comprehensive search of scientific literature and chemical databases, specific

quantitative solubility data for 2-Nitrobenzohydrazide (e.g., in g/100 mL or mole fraction at

various temperatures) is not readily available in published resources. The following table is

therefore presented as a template for researchers to populate with experimentally determined

data.

Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Mole Fraction
(x)

Methanol

Ethanol

Ethyl Acetate

Acetone

Dichloromethane

Water

Experimental Protocols for Solubility Determination
To address the gap in quantitative data, researchers can employ established methodologies to

determine the solubility of 2-Nitrobenzohydrazide. The following are detailed protocols for the

widely accepted shake-flask method, followed by either gravimetric or UV-Vis spectroscopic

analysis.
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Equilibrium Solubility Determination: Shake-Flask
Method
This method is considered the gold standard for determining the thermodynamic equilibrium

solubility of a solid in a solvent.

Materials:

2-Nitrobenzohydrazide

Selected solvents (e.g., methanol, ethanol, ethyl acetate, water)

Analytical balance

Thermostatically controlled shaker or water bath

Screw-capped vials or flasks

Syringe filters (0.45 µm, solvent-compatible)

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution: Add an excess amount of 2-Nitrobenzohydrazide to a

known volume of the chosen solvent in a sealed vial. The presence of undissolved solid is

essential to ensure the solution is saturated.

Equilibration: Place the vials in a thermostatically controlled shaker set to the desired

temperature (e.g., 25 °C, 37 °C). Agitate the mixture for a sufficient duration (typically 24-48

hours) to allow the system to reach equilibrium. To confirm that equilibrium has been

reached, samples can be taken at different time points (e.g., 24, 36, and 48 hours) and

analyzed until the measured solubility is constant.

Phase Separation: After equilibration, cease agitation and allow the vials to stand

undisturbed at the constant temperature for at least 2 hours to allow the excess solid to

sediment.
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Sample Collection: Carefully withdraw a known volume of the clear supernatant using a

syringe pre-heated to the experimental temperature. Immediately filter the solution through a

syringe filter to remove any undissolved microparticles.

Quantification of Dissolved Solute
This is a direct and highly reliable method for determining the concentration of the dissolved

solute.

Procedure:

Transfer a precisely measured volume of the filtered saturated solution into a pre-weighed,

dry container (e.g., a glass petri dish or beaker).

Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a

temperature that will not cause decomposition of the 2-Nitrobenzohydrazide.

Once the solvent is completely removed, place the container in a desiccator to cool to room

temperature.

Weigh the container with the dried solute. The difference between this mass and the initial

mass of the empty container is the mass of the dissolved 2-Nitrobenzohydrazide.

Calculate the solubility in the desired units (e.g., g/100 mL).

This method is suitable if 2-Nitrobenzohydrazide has a chromophore that absorbs light in the

UV-Vis spectrum.

Procedure:

Preparation of a Calibration Curve:

Prepare a stock solution of 2-Nitrobenzohydrazide of a known concentration in the

chosen solvent.

Perform a serial dilution of the stock solution to create a series of standard solutions with

decreasing concentrations.
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Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) using a UV-Vis spectrophotometer.

Plot a calibration curve of absorbance versus concentration. The plot should be linear and

pass through the origin.

Analysis of the Saturated Solution:

Accurately dilute the filtered saturated solution with the same solvent to a concentration

that falls within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Use the equation of the line from the calibration curve to determine the concentration of

the diluted solution.

Multiply this concentration by the dilution factor to obtain the concentration of the saturated

solution, which represents the solubility of 2-Nitrobenzohydrazide.

Workflow for Synthesis and Purification of 2-
Nitrobenzohydrazide
The following diagram illustrates a typical workflow for the synthesis and subsequent

purification by recrystallization of a hydrazide like 2-Nitrobenzohydrazide. This process is

intrinsically linked to the compound's solubility, as the choice of reaction and recrystallization

solvents is critical for yield and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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